Cas no 57-91-0 (Alpha-Estradiol)

Alpha estradiol, an estrogen, is 5 α- Reductase inhibitors have the potential to be used in the study of androgenic alopecia

Alpha-Estradiol structure

Product Name:Alpha-Estradiol

CAS No:57-91-0

Molecular Formula:C₁₈H₂₄O₂

Molecular Weight:272.3820

MDL:MFCD00064144

CID:33679

PubChem ID:135727368

Alpha-Estradiol Properties

Names and Identifiers

- Epiestradiol
- 17a-Estradiol
- Estra-1,3,5(10)-triene-3,17a-diol
- 17α-Estradiol
- α-Estradiol
- alpha-Estradiol
- (8R,9S,13S,14S,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
- 17a-Estradiol Solution
- 17A-ESTRADIOL-CARC
- E-2
- Estradiol
- ESTRADIOL, 17a-(P)
- ESTRADIOL, 17a-(RG)
- 17alpha-Estradiol
- 3,17-Dihydroxyestratriene
- Epiestradial
- Epiestrol
- Estradiol-17alpha
- Estradiol-17α
- trans-4-Hydroxycrotonic acid
- [ "" ]
- 17-alpha-Estradiol
- 17
- A-estradiol
- 17-Epiestradiol
- 17alpha estradiol
- 17.alpha.-Estradiol
- 17.alpha.-Oestradiol
- Estradiol, 17.alpha.-
- VOXZDWNPVJITMN-SFF
- Alfatradiol
- Estra-1,3,5(10)-triene-3,17alpha-diol (17alpha-Estradiol, 17-epi-Estradiol)
- KBioGR_002281
- 13b-Methyl-1,3,5(10)-gonatriene-3,17a-diol
- MITO-4509
- Oestra-1,3,5(10)-triene-3,17a-diol
- CS-0014231
- 17A-ESTRADIOL [WHO-DD]
- NCGC00161666-04
- E0919
- 17alpha-Estradiol (17-epi-Estradiol; Estra-1,3,5(10)-triene-3,17alpha-diol)
- 3,17.alpha.-Dihydroxyestra-1,3,5(10)-triene
- Oestra-1,3,5(10)-triene-3,17alpha-diol
- ABP-150
- Estra-1,5(10)-triene-3,17.alpha.-diol
- ESTRADIOL, ALPHA-
- Estra-1,3,5(10)-triene-3,17.alpha.-diol
- H10403
- 17-alpha-Estradiol 100 microg/mL in Acetonitrile
- ETHINYLESTRADIOL IMPURITY L [EP IMPURITY]
- UPCMLD-DP131:001
- MFCD00064144
- 17?-Estradiol
- 57-91-0
- 17 alpha-estradiol
- BDBM20624
- D07121
- BIDD:ER0163
- 17-epi-Estradiol
- 3,17alpha-Dihydroxy-1,3,5(10)-estratriene
- C02537
- 17a-Oestradiol
- NCGC00258814-01
- 3VQ38D63M7
- I+/--Astradiol
- Oestradiol-17alpha
- NCGC00161666-03
- KBioSS_002282
- Estra-1,3,5(10)-triene-3,17-diol, (17a)-
- CAS-57-91-0
- .ALPHA.-ESTRADIOL [MI]
- GTPL12600
- Q4721888
- BRN 2698044
- Oestradiol-17-alpha
- KBio2_004849
- NCGC00161666-02
- alpha-Estradiol, VETRANAL(TM), analytical standard
- .alpha.-Estradiol
- s5910
- 3,17-alpha-Dihydroxyoestra-1,3,5(10)-triene
- Oestra-1,5(10)-triene-3,17.alpha.-diol
- WLN: L E5 B666TTT&J E1 FQ OQ 17-ALPHA
- 3,17.alpha.-Dihydroxyoestra-1,3,5(10)-triene
- Alfatradiol (INN)
- ESTRADIOL HEMIHYDRATE IMPURITY B [EP IMPURITY]
- (1S,10R,11S,14R,15S)-15-methyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-2(7),3,5-triene-5,14-diol
- alpha-Estradiol, 98%
- alpha -Estradiol
- SCHEMBL121568
- 3,17alpha-Dihydroxyoestra-1,3,5(10)-triene
- NSC 20293
- C18H24O2
- Tox21_303644
- 1,3,5-Estratriene-3,17-alpha-diol
- (8R,9S,13S,14S,17R)-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
- Estradiol, .alpha.-
- MX-4509
- HY-B0141A
- KBio2_002281
- NS00075580
- HB2493
- Estra-1,3,5(10)-triene-3,17-diol, (17-alpha)-
- NCGC00161666-01
- LMST02010029
- UNII-3VQ38D63M7
- 3,17alpha-Dihydroxyestra-1,3,5(10)-triene
- Estra-1,3,5(10)-triene-3,17alpha-diol (17alpha-Estradiol; 17-epi-Estradiol)
- 4-06-00-06611 (Beilstein Handbook Reference)
- KBio3_002761
- Estra-1,3,5(10)-triene-3,17alpha-diol
- 3,17a-Dihydroxyestra-1,3,5(10)-triene
- NCGC00256569-01
- 1,3,5-Estratriene-3,17a-diol
- Estra-1,3,5(10)-triene-3,17-diol, (17.alpha.)-
- ALFATRADIOL [MART.]
- 1ST2270
- alpha-Estradiol, powder, >=98% (TLC)
- 23E54080-77C2-4457-A388-FCBCE0B68C38
- Oestradiol-17.alpha.
- 1,5-Estratriene-3,17.alpha.-diol
- CHEBI:17160
- Estradiol, 17alpha-
- NSC20293
- 1,3,5(10)-Estratriene-3,17alpha-diol
- Alphaestradiol powder
- Tox21_201262
- AC-2168
- Ethinyl Estradiol Impurity L
- UPCMLD-DP131
- DTXCID702377
- 3,17a-Dihydroxyoestra-1,3,5(10)-triene
- 1,3,5-Estratriene-3,17.alpha.-diol
- AKOS024457306
- (17alpha)-estra-1,3,5(10)-triene-3,17-diol
- Estra-1,5(10)-triene-3,17-diol, (17.alpha.)-
- 13beta-methyl-1,3,5(10)-gonatrien-3,17alpha-diol
- 3,3,5(10)-triene
- cMAP_000011
- CHEMBL286452
- GS-5672
- 17alpha-E2
- DTXSID8022377
- CCRIS 7203
- Estradiol 17-.alpha.
- Alfatradiol [INN]
- KBio2_007417
- Oestra-1,3,5(10)-triene-3,17.alpha.-diol
- EINECS 200-354-8
- +Expand
- MDL： MFCD00064144
- InChIKey： VOXZDWNPVJITMN-SFFUCWETSA-N
- Inchi： 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17-,18+/m1/s1
- SMILES： O([H])[C@]1([H])C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4C([H])=C(C([H])=C([H])C=4[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])O[H]

Computed Properties

Exact Mass: 272.17763g/mol
Surface Charge: 0
XLogP3: 4
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 272.17763g/mol
Monoisotopic Mass: 272.17763g/mol
Topological Polar Surface Area: 40.5Å²
Heavy Atom Count: 20
Complexity: 382
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 9
Surface Charge: 0

Experimental Properties

LogP: 3.60920
PSA: 40.46000
Merck: 3704
Refractive Index: 1.4800 (estimate)
Boiling Point: 355.44°C (rough estimate)
Melting Point: 222.0 to 226.0 deg-C
Flash Point: 209.6±23.3 °C
Solubility: ethanol: 50 mg/mL, clear, colorless
Color/Form: Powder
Solubility: Soluble in ethanol, acetone and alkaline aqueous solution, 1g soluble in more than 100ml of boiling benzene, slightly soluble in ether and chloroform, insoluble in water and dilute acid.
Specific Rotation: D20 +53 to +56° (c = 0.9 in dioxane)
Density: 1.0708 (rough estimate)

Alpha-Estradiol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003O8T-50mg	17α-Estradiol	57-91-0	≥98%	50mg	$80.00
A2B Chem LLC	AB70589-50mg	17α-Estradiol	57-91-0	≥98%	50mg	$36.00	2024-04-19
Aaron	AR003OH5-250mg	17α-Estradiol	57-91-0	95%	250mg	$30.00
abcr	AB463716-1 g	(8R,9S,13S,14S,17R)-13-Methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol; .	57-91-0		1g	€442.30	2023-07-18
Chemenu	CM133307-1g	17α-Estradiol	57-91-0	95%	1g	$***	2023-05-30
ChemScence	CS-0014231-100mg	Alpha-Estradiol	57-91-0	99.77%	100mg	$60.0	2021-09-02
Cooke Chemical	A7767358-1ml	α-Estradiol	57-91-0	10mMinDMSO	1ml	RMB 159.20	2023-09-07
eNovation Chemicals LLC	D961664-1g	Estradiol	57-91-0	97%	1g	$230	2022-10-13
MedChemExpress	HY-B0141A-10mM*1mLinDMSO	Alpha-Estradiol	57-91-0	99.77%	10mM*1mLinDMSO	￥825	2022-05-18
S e l l e c k ZHONG GUO	S5910-5mg	Alpha-Estradiol	57-91-0	99.88%	5mg	¥794.69	2023-09-15